molecular formula C18H19N5O3S B2567214 N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-5-(thiophen-2-yl)isoxazole-3-carboxamide CAS No. 1903048-37-2

N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-5-(thiophen-2-yl)isoxazole-3-carboxamide

Cat. No. B2567214
CAS RN: 1903048-37-2
M. Wt: 385.44
InChI Key: OPNCPFVSCWHRFE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-5-(thiophen-2-yl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C18H19N5O3S and its molecular weight is 385.44. The purity is usually 95%.
BenchChem offers high-quality N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-5-(thiophen-2-yl)isoxazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-5-(thiophen-2-yl)isoxazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

The compound has been involved in the synthesis of various heterocyclic compounds. For instance, it was used as an initiator in preparing benzodifuran-2-carboxamides, which showed potential as COX-1/COX-2 inhibitors and had notable analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).

Anti-Angiogenic and DNA Cleavage Studies

N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives, related to the compound of interest, demonstrated significant anti-angiogenic and DNA cleavage activities. These properties suggest potential as anticancer agents (Kambappa et al., 2017).

Synthesis of Tetrahydropyrimidine and Derivatives

The compound was used as a key intermediate for synthesizing new tetrahydropyrimidine derivatives. These compounds were designed for diverse applications, including possible medicinal uses (Fadda et al., 2013).

Anticancer and Anti-5-lipoxygenase Agents

Novel pyrazolopyrimidines derivatives were synthesized, including structures similar to the compound . These compounds were evaluated for their potential as anticancer and anti-5-lipoxygenase agents (Rahmouni et al., 2016).

Synthesis of Novel Isoxazolines and Isoxazoles

Research also involved the synthesis of novel isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives. These compounds were characterized for potential pharmacological uses (Rahmouni et al., 2014).

Antimicrobial Activities of Novel Derivatives

Several derivatives of the compound have been synthesized with a focus on antimicrobial activities. They showed significant effectiveness against various bacterial and fungal strains (Babu et al., 2013).

Cannabinoid Receptor Antagonists

Pyrazole derivatives, structurally related to the compound , were investigated as cannabinoid receptor antagonists. These studies contribute to understanding the interaction of such compounds with cannabinoid receptors (Lan et al., 1999).

properties

IUPAC Name

N-[1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)piperidin-4-yl]-5-thiophen-2-yl-1,2-oxazole-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H19N5O3S/c1-11-9-16(24)21-18(19-11)23-6-4-12(5-7-23)20-17(25)13-10-14(26-22-13)15-3-2-8-27-15/h2-3,8-10,12H,4-7H2,1H3,(H,20,25)(H,19,21,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OPNCPFVSCWHRFE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=O)NC(=N1)N2CCC(CC2)NC(=O)C3=NOC(=C3)C4=CC=CS4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H19N5O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

385.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-5-(thiophen-2-yl)isoxazole-3-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.